Cas no 103908-05-0 (10H-Phenothiazine,10-[2-(4-propyl-1-piperazinyl)propyl]-)

• Product name: 10H-Phenothiazine,10-[2-(4-propyl-1-piperazinyl)propyl]-
• CAS No: 103908-05-0
• MF: C₂₂H₂₉N₃S
• MW: 367.550763845444
• CID: 161538
• PubChem ID: 3025532

10H-Phenothiazine,10-[2-(4-propyl-1-piperazinyl)propyl]- Chemical and Physical Properties

Names and Identifiers

• 10H-Phenothiazine,10-[2-(4-propyl-1-piperazinyl)propyl]-
• 10-[2-(4-propylpiperazin-1-yl)propyl]phenothiazine
• Phenothiazine, 10-(2-(4-propyl-1-piperazinyl)propyl)-
• 10-(2-(4-Propyl-1-piperazinyl)propyl)phenothiazine
• 10-[2-(4-propylpiperazin-1-yl)propyl]-10H-phenothiazine
• BRN 0043429
• 103908-05-0
• DTXSID70908665

• Inchi： InChI=1S/C22H29N3S/c1-3-12-23-13-15-24(16-14-23)18(2)17-25-19-8-4-6-10-21(19)26-22-11-7-5-9-20(22)25/h4-11,18H,3,12-17H2,1-2H3
• InChI Key： UISWXTHNOGRXPK-UHFFFAOYSA-N
• SMILES： C(N1CCN(C(C)CN2C3=C(C=CC=C3)SC3C2=CC=CC=3)CC1)CC

Computed Properties

• Exact Mass: 367.20847
• Monoisotopic Mass: 367.208
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 35Ų

Experimental Properties

• Density: 1.122
• Boiling Point: 507.6°Cat760mmHg
• Flash Point: 260.8°C
• Refractive Index: 1.602
• PSA: 9.72
• LogP: 4.64620